Cas no 69629-17-0 (Benzeneethanol,4-(3-hydroxycyclohexyl)-, cis- (9CI))

Benzeneethanol,4-(3-hydroxycyclohexyl)-, cis- (9CI) structure
69629-17-0 structure
Product Name:Benzeneethanol,4-(3-hydroxycyclohexyl)-, cis- (9CI)
CAS No:69629-17-0
MF:C14H20O2
MW:220.307404518127
CID:515882
PubChem ID:3053225
Update Time:2025-04-19

Benzeneethanol,4-(3-hydroxycyclohexyl)-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol,4-(3-hydroxycyclohexyl)-, cis- (9CI)
    • (1S,3R)-3-[4-(2-hydroxyethyl)phenyl]cyclohexan-1-ol
    • DTXSID00219897
    • cis-((Hydroxy-3 cyclohexyl)-4 phenyl)-2 ethanol
    • 69629-17-0
    • cis-((Hydroxy-3 cyclohexyl)-4 phenyl)-2 ethanol [French]
    • Benzeneethanol, 4-(3-hydroxycyclohexyl)-, cis-
    • cis-4-(3-Hydroxycyclohexyl)benzeneethanol
    • Cyclohexanol, 3-(4-(2-hydroxyethyl)phenyl)-, (Z)-
    • Inchi: 1S/C14H20O2/c15-9-8-11-4-6-12(7-5-11)13-2-1-3-14(16)10-13/h4-7,13-16H,1-3,8-10H2/t13-,14+/m1/s1
    • InChI Key: JHJYVGTYERCKFN-KGLIPLIRSA-N
    • SMILES: O[C@H]1CCC[C@@H](C2C=CC(CCO)=CC=2)C1

Computed Properties

  • Exact Mass: 220.1464
  • Monoisotopic Mass: 220.14633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.112
  • Boiling Point: 388.9°Cat760mmHg
  • Flash Point: 185.9°C
  • Refractive Index: 1.568
  • PSA: 40.46
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